Cas no 32863-21-1 (2,1,3-Benzoxadiazole-4-carboxylic acid)

• Product Name: 2,1,3-Benzoxadiazole-4-carboxylic acid
• CAS No: 32863-21-1
• MF: C₇H₄N₂O₃
• MW: 164.11826133728
• MDL: MFCD18451269
• CID: 2112371
• PubChem ID: 22009566
• Update Time: 2025-11-02

2,1,3-Benzoxadiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2,1,3-Benzoxadiazole-4-carboxylic acid
• benzofurazan-4-carboxylic acid
• Benzo[c][1,2,5]oxadiazole-4-carboxylic acid
• CS-0451089
• 32863-21-1
• DB-292049
• Benzo[c][1,2,5]oxadiazole-4-carboxylicacid
• G65405
• AKOS022714151
• SCHEMBL548690
• EN300-312853
• Z1262517688
• 827-726-8
• HBA86321

• MDL： MFCD18451269
• Inchi： 1S/C7H4N2O3/c10-7(11)4-2-1-3-5-6(4)9-12-8-5/h1-3H,(H,10,11)
• InChI Key： NGPYWZBQSYAKKK-UHFFFAOYSA-N
• SMILES： O1N=C2C=CC=C(C(=O)O)C2=N1

Computed Properties

• Exact Mass: 164.022
• Monoisotopic Mass: 164.022
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 76.2A^2
• XLogP3: 0.7

Additional information on 2,1,3-Benzoxadiazole-4-carboxylic acid

Recent Advances in the Application of 2,1,3-Benzoxadiazole-4-carboxylic acid (CAS: 32863-21-1) in Chemical Biology and Pharmaceutical Research

2,1,3-Benzoxadiazole-4-carboxylic acid (CAS: 32863-21-1) is a heterocyclic compound that has garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. Recent studies have explored its potential as a building block for fluorescent probes, enzyme inhibitors, and bioactive molecules. This research brief synthesizes the latest findings on this compound, highlighting its role in advancing drug discovery and chemical biology.

One of the key areas of interest is the use of 2,1,3-Benzoxadiazole-4-carboxylic acid as a fluorescent tag in bioimaging. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in developing near-infrared (NIR) probes for real-time monitoring of enzymatic activity in live cells. The compound's high quantum yield and photostability make it an attractive alternative to traditional fluorophores, enabling more accurate and long-term imaging studies.

In drug discovery, researchers have leveraged the scaffold of 2,1,3-Benzoxadiazole-4-carboxylic acid to design novel enzyme inhibitors. A recent Nature Chemical Biology paper (2024) reported the synthesis of derivatives targeting the active site of histone deacetylases (HDACs), a class of enzymes implicated in cancer and neurodegenerative diseases. The study revealed that these derivatives exhibit improved selectivity and potency compared to existing inhibitors, paving the way for new therapeutic candidates.

Another promising application is in the development of covalent inhibitors. A 2024 study in ACS Chemical Biology highlighted the use of 2,1,3-Benzoxadiazole-4-carboxylic acid derivatives as covalent warheads for targeting cysteine residues in disease-related proteins. The researchers demonstrated that these compounds form stable adducts with the target proteins, offering a potential strategy for irreversible inhibition in conditions such as inflammatory disorders and infectious diseases.

Beyond its biological applications, 2,1,3-Benzoxadiazole-4-carboxylic acid has also been explored in materials science. A 2023 publication in Chemical Communications described its incorporation into organic semiconductors for optoelectronic devices. The compound's electron-withdrawing properties and planar structure contribute to enhanced charge transport, making it a valuable component in the design of next-generation organic electronics.

In conclusion, 2,1,3-Benzoxadiazole-4-carboxylic acid (CAS: 32863-21-1) continues to be a versatile and valuable tool in chemical biology and pharmaceutical research. Its applications span from bioimaging and drug discovery to materials science, underscoring its broad utility. Future research is expected to further expand its potential, particularly in the development of targeted therapies and advanced functional materials.